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Compound of Interest

Compound Name: L-(+)-Tartaric acid

CAS No.: 144814-09-5

Cat. No.: B116222

Get Quote

Abstract: This document provides a comprehensive guide for the synthesis of (-)-O,O'-

Dibenzoyl-L-tartaric acid from L-(+)-tartaric acid. The protocol details a robust, two-step

process involving the formation of an anhydride intermediate followed by hydrolysis. This

method is noted for its high yield and purity, making it suitable for applications in

pharmaceutical development and fine chemical synthesis where chiral resolution is critical.

Included are detailed procedural steps, the underlying chemical principles, safety protocols,

and key characterization data.

Introduction and Significance
(-)-O,O'-Dibenzoyl-L-tartaric acid is a highly valued chiral resolving agent in modern organic

chemistry and pharmaceutical manufacturing.[1] Its utility lies in its ability to form

diastereomeric salts with racemic mixtures of bases, such as amines, which often possess

different physical properties like solubility.[2][3] This difference allows for the separation of

enantiomers through fractional crystallization, a critical step in the production of single-

enantiomer active pharmaceutical ingredients (APIs).[1][3]
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The synthesis route from the inexpensive and readily available L-(+)-tartaric acid is an

efficient and scalable method. This application note presents a field-proven protocol that

proceeds through a stable dibenzoyl-L-tartaric anhydride intermediate, ensuring a high-purity

final product with an excellent overall yield.[4]

Principle of the Synthesis
The conversion of L-(+)-tartaric acid to its dibenzoyl derivative is achieved through a two-

stage process. This approach is superior to a direct, single-step benzoylation in aqueous

media, as it avoids competing side reactions and simplifies purification.

Stage 1: Acylation to Dibenzoyl-L-tartaric Anhydride L-(+)-tartaric acid is reacted with benzoyl

chloride in a non-polar solvent such as toluene. The hydroxyl groups of tartaric acid act as

nucleophiles, attacking the electrophilic carbonyl carbon of benzoyl chloride. A catalyst, such as

copper sulfate, is often employed to facilitate the reaction, which proceeds to form a cyclic

anhydride intermediate.[4][5] This step effectively protects the carboxylic acid groups and

ensures complete benzoylation of the hydroxyl moieties.

Stage 2: Hydrolysis of the Anhydride The isolated dibenzoyl-L-tartaric anhydride is then

subjected to hydrolysis. By refluxing with water, the anhydride ring is opened to yield the two

carboxylic acid functional groups, resulting in the final product, dibenzoyl-L-tartaric acid.[4][6]

This product typically crystallizes upon cooling, allowing for easy isolation. A continuous

method for this hydrolysis step has also been developed for industrial-scale production.[7]

Reaction Mechanism Overview
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Step 1: Acylation

Step 2: Hydrolysis

L-(+)-Tartaric Acid

Dibenzoyl-L-tartaric
Anhydride

+ 2 PhCOCl
- 2 HCl

(Toluene, Catalyst)

Benzoyl Chloride (PhCOCl)

(-)-Dibenzoyl-L-tartaric Acid

+ H₂O
(Reflux)

HCl (byproduct)

Water (H₂O)

Click to download full resolution via product page

Caption: Overall two-step synthesis pathway.

Materials and Reagents
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Reagent Formula
M.W. (
g/mol )

Example
Quantity

Molar
Equiv.

Notes

L-(+)-Tartaric

Acid
C₄H₆O₆ 150.09 150.0 g 1.0

Starting

material

Benzoyl

Chloride
C₇H₅ClO 140.57

300.0 g (251

mL)
~2.1

Acylating

agent.

Corrosive

and

lachrymatory.

[8]

Toluene C₇H₈ 92.14
200 mL + 440

mL
- Solvent

Copper (II)

Sulfate
CuSO₄ 159.61 1.0 g ~0.006 Catalyst[4]

Deionized

Water
H₂O 18.02 ~440 mL -

For

hydrolysis

Equipment:

1000 mL three-necked round-bottom flask

Mechanical stirrer

Dropping funnel

Reflux condenser with a gas outlet/scrubber (for HCl)

Heating mantle

Buchner funnel and filtration flask

Centrifuge (optional, as described in patents)[4][5]

Detailed Experimental Protocol
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Part A: Synthesis of Dibenzoyl-L-tartaric Anhydride
Reactor Setup: Assemble a 1000 mL three-necked flask with a mechanical stirrer, a dropping

funnel, and a reflux condenser. Ensure the setup is in a well-ventilated fume hood. The

condenser outlet should be connected to a gas trap (e.g., a beaker with a dilute sodium

hydroxide solution) to neutralize the HCl gas byproduct.

Charge Reagents: To the flask, add L-(+)-tartaric acid (150.0 g), toluene (200 mL), and

copper (II) sulfate (1.0 g).[5]

Initiate Reaction: Begin stirring the suspension. Slowly add benzoyl chloride (300.0 g)

dropwise from the dropping funnel over approximately 2 hours.

Scientist's Note:The reaction is exothermic. A controlled, dropwise addition is critical to

manage the temperature and prevent runaway reactions. The use of a catalyst like copper

sulfate or ferrous sulfate significantly reduces reaction time and improves yield.[4]

Reaction Completion: After the addition is complete, continue stirring the mixture at ambient

temperature for an additional 4 hours to ensure the reaction goes to completion.[4][5]

Isolation of Intermediate: Isolate the solid product, L-dibenzoyl tartaric anhydride, by vacuum

filtration using a Buchner funnel. Wash the filter cake with a small amount of cold toluene or

benzene to remove unreacted benzoyl chloride and other impurities.[9] The resulting solid

can be used directly in the next step.

Part B: Hydrolysis to Dibenzoyl-L-tartaric Acid
Setup for Hydrolysis: Transfer the crude L-dibenzoyl tartaric anhydride (approx. 438 g from

the previous step) to a 2000 mL flask equipped with a stirrer and reflux condenser.[5]

Add Hydrolysis Media: Add an equal mass of deionized water (approx. 440 mL) and toluene

(approx. 440 mL) to the anhydride.[4]

Scientist's Note:The biphasic system with toluene helps to maintain a manageable slurry

and can aid in the removal of organic-soluble impurities. The solvents can often be

recovered and reused, making the process more economical and environmentally friendly.

[4]
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Reflux: Heat the mixture to reflux (approximately 100°C) with vigorous stirring. Maintain

reflux for 3 hours.[4][5] During this time, the anhydride will react with water to form the

dicarboxylic acid.

Crystallization and Isolation: After 3 hours, stop heating and allow the mixture to cool slowly

to room temperature. The dibenzoyl-L-tartaric acid will crystallize out of the solution.

Final Product Collection: Collect the white crystalline solid by vacuum filtration. Wash the

filter cake with a small amount of cold water.

Drying: Dry the product under vacuum at 50-60°C to a constant weight. The expected yield

of dibenzoyl-L-tartaric acid is high, often exceeding 95%.[4] A final purity of over 99% can be

achieved with this method.[6]

Experimental Workflow Diagram
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1. Charge Reactor
(L-Tartaric Acid, Toluene, CuSO₄)

2. Add Benzoyl Chloride
(Dropwise, ~2h)

3. React at Room Temp
(~4h)

4. Isolate Intermediate
(Filtration)

5. Set up for Hydrolysis
(Anhydride, Toluene, H₂O)

6. Reflux Mixture
(100°C, ~3h)

7. Cool to Room Temp
(Crystallization)

8. Isolate Final Product
(Filtration & Washing)

9. Dry Under Vacuum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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